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Compound of Interest

Compound Name: 2-Methyl-3-nitroanisole

Cat. No.: B1293961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

2-Methyl-3-nitroanisole, with a specific focus on its melting point. This document is intended

to serve as a valuable resource for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Core Physicochemical Data
The quantitative physicochemical properties of 2-Methyl-3-nitroanisole are summarized in the

table below for easy reference and comparison.
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Property Value Reference

Melting Point 54-56 °C [1][2][3][4][5]

Boiling Point 94-96 °C at 0.5 mmHg [1][5]

Molecular Weight 167.16 g/mol [2][3][4][6]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point >230 °F (>110 °C) [1][5]

Refractive Index 1.538 [1]

Appearance
Yellow to pale brown powder

or crystalline powder
[1][5]

Solubility Soluble in Methanol [5]

Experimental Protocol: Melting Point Determination
The following is a standard protocol for the determination of the melting point of 2-Methyl-3-
nitroanisole using a digital melting point apparatus.

Objective: To accurately determine the melting point range of a solid sample of 2-Methyl-3-
nitroanisole.

Materials and Equipment:

2-Methyl-3-nitroanisole sample (solid)

Capillary tubes (sealed at one end)

Digital melting point apparatus

Spatula

Mortar and pestle (if sample is not a fine powder)

Safety glasses and lab coat
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Procedure:

Sample Preparation:

Ensure the 2-Methyl-3-nitroanisole sample is a fine, dry powder. If necessary, gently

grind the crystalline sample using a mortar and pestle.

Carefully pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the

sealed end of the tube on a hard surface.

Apparatus Setup:

Turn on the digital melting point apparatus and allow it to stabilize.

Set the starting temperature to approximately 10°C below the expected melting point (e.g.,

45°C).

Set the heating rate (ramp rate) to a slow value, typically 1-2°C per minute, to ensure

accurate determination.

Melting Point Measurement:

Insert the packed capillary tube into the heating block of the apparatus.

Visually observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Continue to observe the sample and record the temperature at which the last solid crystal

melts (the clear point).

The melting point is reported as the range between these two temperatures.

Repeatability:

To ensure accuracy, repeat the measurement with two more samples. The recorded

melting point ranges should be in close agreement.
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Logical Workflow for Compound Characterization
As no specific signaling pathways for 2-Methyl-3-nitroanisole are prominently documented in

the initial literature search, a logical experimental workflow for its general characterization is

presented below. This workflow is a standard approach for the analysis of a novel or

synthesized chemical compound.

Synthesis of 2-Methyl-3-nitroanisole Purification (e.g., Recrystallization, Chromatography) NMR Spectroscopy (¹H, ¹³C)Mass SpectrometryIR SpectroscopyMelting Point DeterminationSolubility StudiesPurity Analysis (e.g., HPLC, GC) In Vitro Assays

In Vivo Studies

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis, purification, and characterization of 2-
Methyl-3-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Methyl-3-nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293961#melting-point-of-2-methyl-3-nitroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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